Cas no 4045-22-1 (1-(4-hydroxypiperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-hydroxypiperidin-1-yl)ethan-1-one
• CAS No: 4045-22-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD11044209
• CID: 324775
• PubChem ID: 10749291
• Update Time: 2025-06-11

1-(4-hydroxypiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxypiperidin-1-yl)ethanone
• 1-Acetyl-4-hydroxy-piperidine
• 1-acetyl-4-piperidinol
• 1-Acetylpiperidin-4-ol
• Ethanone, 1-(4-hydroxy-1- piperidinyl)-
• 1-acetyl-4-piperidinol(SALTDATA: FREE)
• 1-Acetyl-4-hydroxypiperidine
• 1-(4-Hydroxy-piperidin-1-yl)-ethanone
• Ethanone, 1-(4-hydroxy-1-piperidinyl)-
• 4-PIPERIDINOL, 1-ACETYL-
• 1-(4-HYDROXYPIPERIDIN-1-YL)ETHAN-1-ONE
• acetyl-4-piperidol
• 1-(4-hydroxy-1-piperidyl)ethanone
• 1-acetyl-4-hydroxypiperidin
• N-acetyl-4-hydroxypiperidine
• KZPIFQYDCVCSDS-UHFFFAOYSA-N
• AB7343
• DTXSID50444253
• 1-(4-HYDROXY-1-PIPERIDINYL)-ETHANONE
• BB 0259618
• CS-0044711
• 1-(4-hydroxypiperidine-1-yl)ethanone
• 1-(4-hydroxy-piperidin-1-yl)ethanone
• SY004550
• A825110
• PB11970
• MFCD11044209
• 4045-22-1
• AS-44837
• Ethanone,1-(4-hydroxy-1-piperidinyl)-
• AKOS005173607
• FT-0683555
• SCHEMBL83783
• AM100786
• ALBB-012332
• 1-(4-hydroxypiperidin-1-yl)ethan-1-one

• MDL： MFCD11044209
• Inchi： 1S/C7H13NO2/c1-6(9)8-4-2-7(10)3-5-8/h7,10H,2-5H2,1H3
• InChI Key： KZPIFQYDCVCSDS-UHFFFAOYSA-N
• SMILES： OC1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: -0.4

Experimental Properties

• Density: 1.138±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 70-73 ºC
• Boiling Point: 299.4℃ at 760 mmHg
• Solubility: Soluble (268 g/l) (25 º C),
• PSA: 40.54000
• LogP: -0.07250

1-(4-hydroxypiperidin-1-yl)ethan-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-hydroxypiperidin-1-yl)ethan-1-one

Introduction to 1-(4-hydroxypiperidin-1-yl)ethan-1-one (CAS No. 4045-22-1)

1-(4-hydroxypiperidin-1-yl)ethan-1-one, identified by the Chemical Abstracts Service number 4045-22-1, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a piperidine ring substituted with a hydroxyl group and an acetyl moiety, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The unique combination of functional groups in 1-(4-hydroxypiperidin-1-yl)ethan-1-one makes it a valuable intermediate for the development of various bioactive molecules, particularly in the synthesis of drugs targeting neurological and metabolic disorders.

The piperidine scaffold is a privileged structure in drug design, known for its ability to enhance binding affinity and metabolic stability. The presence of a hydroxyl group at the 4-position of the piperidine ring introduces additional reactivity, enabling further derivatization through etherification, esterification, or oxidation processes. This flexibility is particularly useful in constructing complex pharmacophores that interact with biological targets with high specificity.

The acetyl group at the 1-position of the ethyl chain provides another layer of functional diversity. It can participate in nucleophilic addition reactions, undergo hydrolysis to form an amine, or be converted into other functional derivatives such as esters or amides. These transformations are crucial for tailoring the compound’s pharmacokinetic properties, solubility, and overall bioavailability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(4-hydroxypiperidin-1-yl)ethan-1-one as a key building block in drug discovery. Studies have demonstrated that modifications to this core structure can lead to compounds with improved efficacy and reduced side effects. For instance, virtual screening campaigns have identified derivatives of 1-(4-hydroxypiperidin-1-yl)ethan-1-one that exhibit potent activity against enzymes involved in inflammation and oxidative stress pathways.

In the context of neurological research, 1-(4-hydroxypiperidin-1-yl)ethan-1-one has been investigated for its potential role in modulating neurotransmitter systems. The piperidine ring’s similarity to certain natural alkaloids suggests that it may interact with receptors or transporters involved in synaptic transmission. Preliminary studies indicate that certain analogs could serve as precursors for drugs targeting disorders such as Alzheimer’s disease and Parkinson’s disease, where modulation of acetylcholine levels is therapeutically relevant.

The compound’s utility extends beyond central nervous system applications. Metabolic disorders, including diabetes and hyperlipidemia, have also been areas of interest. The hydroxyl group in 1-(4-hydroxypiperidin-1-yl)ethan-1-one allows for interactions with enzymes involved in glucose metabolism and lipid biosynthesis. Researchers have explored its derivatives as potential inhibitors of key enzymes such as acetyl-CoA carboxylase (ACC) and fatty acid synthase (FAS), which play critical roles in energy homeostasis.

The synthesis of 1-(4-hydroxypiperidin-1-yl)ethan-1-one presents an interesting challenge due to its reactive functional groups. Traditional synthetic routes often involve multi-step processes starting from readily available precursors like piperidine derivatives and acetylating agents. However, recent methodologies have focused on more efficient one-pot reactions or catalytic approaches to minimize byproduct formation and improve yield.

Catalytic hydrogenation has emerged as a particularly promising technique for introducing the hydroxyl group into the piperidine ring without compromising other functionalities. Transition metal catalysts such as palladium or ruthenium have been employed to achieve selective hydroxylation under mild conditions. These advancements not only streamline the synthetic process but also align with green chemistry principles by reducing waste and energy consumption.

The pharmaceutical industry has also embraced continuous flow chemistry for the production of 1-(4-hydroxypiperidin-1-yl)ethan-1-one and its derivatives. Continuous flow reactors offer precise control over reaction parameters such as temperature, pressure, and residence time, leading to higher reproducibility and scalability compared to batch processing methods. This approach is particularly advantageous for industrial-scale manufacturing where consistency and efficiency are paramount.

In conclusion, CAS No. 4045-22-1, corresponding to (4-hydroxypiperidin)ethyl ketone (also known as (S)-N-Boc-pipecolic acid ethyl ester, though this name is more specific to certain derivatives), represents a structurally fascinating compound with broad applications in drug development. Its unique combination of functional groups makes it a versatile intermediate for synthesizing molecules targeting diverse therapeutic areas.

The ongoing research into (S)-N-Boc-pipecolic acid ethyl ester) analogs underscores the importance of this scaffold in medicinal chemistry innovation. As computational tools become more sophisticated and synthetic methodologies evolve, compounds derived from (S)-N-Boc-pipecolic acid ethyl ester) are expected to play an increasingly significant role in addressing unmet medical needs worldwide.